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Compound of Interest

Compound Name: 2-Fluoro-5-methylaniline

Cat. No.: B1296174

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2-Fluoro-5-methylaniline, a key
chemical intermediate in the pharmaceutical and agrochemical industries. This document
outlines its chemical identity, physical and chemical properties, detailed experimental protocols
for its synthesis and analysis, and a logical workflow for its preparation.

Chemical Identity

IUPAC Name: 2-fluoro-5-methylaniline[1]

Synonyms: A variety of synonyms are used to refer to this compound, reflecting its structural
features. These include:

e 6-Fluoro-m-toluidine[1]

e Benzenamine, 2-fluoro-5-methyl-[1]
e 3-Amino-4-fluorotoluene[1]

e 2-Fluoro-5-methylbenzenamine[1]
e 2-Fluoro-5-methylphenylamine[1]

e CAS Number: 452-84-6[1]
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Physicochemical Properties

The following table summarizes the key quantitative physical and chemical properties of 2-
Fluoro-5-methylaniline, facilitating comparison and use in experimental design.

Property Value Reference
Molecular Formula C7HsFN [1]
Molecular Weight 125.14 g/mol [1]

Boiling Point 80-86 °C at 11 mmHg [2][3]
Density 1.109 g/mL at 25 °C [2][3]
Refractive Index (n20/D) 1.533 [2][3]

Flash Point 82 °C (179.6 °F) - closed cup

pKa 3.33 £ 0.10 (Predicted) [3]
Appearance Clear yellow to brown liquid [4]

Experimental Protocols
Synthesis of 2-Fluoro-5-methylaniline from 2-Fluoro-5-
hitroaniline

This protocol describes a common method for the preparation of 2-Fluoro-5-methylaniline
through the reduction of the corresponding nitro compound.

Materials:

e 2-Fluoro-5-nitroaniline
e lron powder

e Ammonium chloride

e Ethanol
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o Water

o Ethyl acetate

o Saturated sodium bicarbonate solution
 Brine solution

e Anhydrous sodium sulfate

o Celite

Procedure:

 In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, suspend 2-
Fluoro-5-nitroaniline and iron powder in a mixture of ethanol and water.

e Add a catalytic amount of ammonium chloride to the suspension.

» Heat the reaction mixture to reflux and maintain for several hours, monitoring the reaction
progress by thin-layer chromatography (TLC).

e Upon completion of the reaction, cool the mixture to room temperature and filter through a
pad of Celite to remove the iron catalyst.

e Wash the filter cake with ethanol.
» Concentrate the filtrate under reduced pressure to remove the ethanol.

 Dilute the remaining aqueous residue with water and extract the product with ethyl acetate
(3x).

o Combine the organic extracts and wash sequentially with saturated sodium bicarbonate
solution and brine.

e Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure to yield the crude 2-Fluoro-5-methylaniline.
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e The crude product can be further purified by vacuum distillation or column chromatography
on silica gel.

Analytical Characterization by Gas Chromatography-
Mass Spectrometry (GC-MS)

This protocol outlines a general method for the analysis of 2-Fluoro-5-methylaniline purity and
identity.

Instrumentation:

o Gas chromatograph coupled to a mass spectrometer (GC-MS)

» Capillary column suitable for amine analysis (e.g., DB-5ms or equivalent)
Sample Preparation:

e Prepare a stock solution of 2-Fluoro-5-methylaniline in a suitable solvent such as methanol
or dichloromethane at a concentration of 1 mg/mL.

» Prepare a series of dilutions from the stock solution to establish a calibration curve if
guantitative analysis is required.

o For purity analysis, prepare a sample solution of approximately 100 pug/mL.
GC-MS Parameters (Typical):
« Injector Temperature: 250 °C
e Oven Program:
o Initial temperature: 70 °C, hold for 1 minute
o Ramp: 10 °C/min to 280 °C
o Hold at 280 °C for 5 minutes

o Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min)
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MS Transfer Line Temperature: 280 °C

lon Source Temperature: 230 °C

lonization Mode: Electron lonization (EIl) at 70 eV

Mass Range: m/z 40-400
Data Analysis:
« ldentify the peak corresponding to 2-Fluoro-5-methylaniline based on its retention time.

o Confirm the identity of the compound by comparing the acquired mass spectrum with a
reference spectrum or by interpreting the fragmentation pattern. The molecular ion peak
should be observed at m/z 125.

o Determine the purity of the sample by calculating the peak area percentage of 2-Fluoro-5-
methylaniline relative to the total peak area of all components in the chromatogram.

Synthesis Workflow

The following diagram illustrates a typical synthetic workflow for the preparation of 2-Fluoro-5-
methylaniline.

Reduction of Nitro Group
(e.g., Fe/NHA4CI)

Starting Material: Z-Flutl)rr]ctfgjqrsgtlﬁtei;niline Purification Final Product:
2-Fluoro-5-nitrotoluene (Crude)y (e.g., Vacuum Distillation) Pure 2-Fluoro-5-methylaniline

Click to download full resolution via product page

A typical synthetic workflow for 2-Fluoro-5-methylaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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